Benzoic acid, 2-amino-, radical ion(1+) (9CI)
Benzoic acid, 2-amino-, radical ion(1+) (9CI)
Brand Name:
Vulcanchem
CAS No.:
159201-01-1
VCID:
VC0133791
InChI:
InChI=1S/C28H31NO4/c1-19-25-13-10-23(31)18-26(25)33-28(27(19)20-4-8-22(30)9-5-20)21-6-11-24(12-7-21)32-17-16-29-14-2-3-15-29/h4-13,18-19,27-28,30-31H,2-3,14-17H2,1H3/t19-,27-,28-/m0/s1
SMILES:
CC1C(C(OC2=C1C=CC(=C2)O)C3=CC=C(C=C3)OCCN4CCCC4)C5=CC=C(C=C5)O
Molecular Formula:
C28H31NO4
Molecular Weight:
445.559
Benzoic acid, 2-amino-, radical ion(1+) (9CI)
CAS No.: 159201-01-1
Main Products
VCID: VC0133791
Molecular Formula: C28H31NO4
Molecular Weight: 445.559
| CAS No. | 159201-01-1 |
|---|---|
| Product Name | Benzoic acid, 2-amino-, radical ion(1+) (9CI) |
| Molecular Formula | C28H31NO4 |
| Molecular Weight | 445.559 |
| IUPAC Name | (2R,3S,4R)-3-(4-hydroxyphenyl)-4-methyl-2-[4-(2-pyrrolidin-1-ylethoxy)phenyl]-3,4-dihydro-2H-chromen-7-ol |
| Standard InChI | InChI=1S/C28H31NO4/c1-19-25-13-10-23(31)18-26(25)33-28(27(19)20-4-8-22(30)9-5-20)21-6-11-24(12-7-21)32-17-16-29-14-2-3-15-29/h4-13,18-19,27-28,30-31H,2-3,14-17H2,1H3/t19-,27-,28-/m0/s1 |
| Standard InChIKey | DAXBQRCWNLRGAD-MDZDMXMASA-N |
| SMILES | CC1C(C(OC2=C1C=CC(=C2)O)C3=CC=C(C=C3)OCCN4CCCC4)C5=CC=C(C=C5)O |
| Synonyms | Benzoic acid, 2-amino-, radical ion(1+) (9CI) |
| Last Modified | Aug 20 2021 |
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